N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4
Overview
Description
Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : Various substituted 5-carboxy-6-methyl-3,4-dihydro-2(1H)-pyridone derivatives, including those structurally related to N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone-d4, have been synthesized. These compounds have been analyzed for their oxidation potentials through cyclic voltammetry, confirming the 2-pyridone structure through X-ray crystallography (Smits et al., 2016).
Structural Analysis : A detailed structural study of 4-aryl substituted 5-alkoxycarbonyl-6-methyl-3,4-dihydropyridones has been carried out. This involved X-ray analyses and other experimental techniques, offering insights into the structural aspects of similar compounds (Ochoa et al., 1998).
Chemical and Biological Properties
Anti-fibrosis Activity : N1-substituted phenylhydroquinolinone derivatives, retaining a structure similar to 1-phenyl-2(1H)-pyridone, demonstrated significant inhibition of fibroblast cell proliferation, suggesting potential applications in anti-fibrosis therapies (Wu et al., 2012).
Spectral Properties : The spectral properties of various pyridone derivatives, including those similar to this compound, have been extensively studied, providing valuable information for their potential use in chemical and biological applications (Porobic et al., 2019).
Therapeutic Potential
- Anti-inflammatory and Antipyretic Activities : Some 2(1H)-pyridone molecules with a 4-hydroxyphenyl moiety have shown promising anti-inflammatory, antipyretic, and ulcerogenic activities, indicating their potential in therapeutic applications (Fayed et al., 2021).
Properties
IUPAC Name |
5-methyl-1-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-9-2-7-12(15)13(8-9)10-3-5-11(14)6-4-10/h2-8,14H,1H3/i3D,4D,5D,6D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NETTXQJYJRFTFS-LNFUJOGGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)C=C1)C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1N2C=C(C=CC2=O)C)[2H])[2H])O)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90724521 | |
Record name | 1-[4-Hydroxy(~2~H_4_)phenyl]-5-methylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90724521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1188263-50-4 | |
Record name | 1-[4-Hydroxy(~2~H_4_)phenyl]-5-methylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90724521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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